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Compound of Interest

Compound Name: GID4-IN-1

Cat. No.: B15134973 Get Quote

Essential Safety and Handling Guide for GID4-IN-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GID4-IN-1. The following procedures are based on

best practices for handling potent, novel chemical compounds for which a specific Safety Data

Sheet (SDS) may not be readily available. GID4-IN-1 is a potent inhibitor of the GID4 subunit of

the human CTLH E3 ubiquitin ligase complex and should be handled with care as a potentially

hazardous compound.

Chemical and Physical Properties
A summary of the known quantitative data for GID4-IN-1 is presented below.

Property Value

Molecular Formula C17H21BrFN5

CAS Number 3034834-45-9

IC50 < 500 nM

Storage Temperature -20℃
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The minimum required PPE for handling GID4-IN-1 is outlined below. Always wear appropriate

PPE to prevent exposure.

PPE Category Item Specifications & Use

Body Protection Lab Coat

A flame-resistant lab coat

should be worn at all times and

fully buttoned to protect skin

and clothing from spills.[1]

Hand Protection Disposable Nitrile Gloves

Double-gloving is

recommended to provide an

additional layer of protection.

Gloves should be changed

immediately if contaminated.[1]

Eye & Face Protection Safety Goggles

Tight-fitting goggles are

required to protect against

chemical splashes.[1]

Face Shield

A face shield must be worn

over safety goggles whenever

there is a splash hazard, such

as when preparing solutions or

transferring large volumes.[1]

Foot Protection Closed-Toe Shoes

Shoes must fully cover the feet

to protect against spills and

falling objects.[1]

Respiratory Protection NIOSH-certified Respirator

Use may be necessary when

handling the solid compound

outside of a certified chemical

fume hood or during spill

cleanup. A risk assessment

should determine the

appropriate respirator type.[1]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize the risk of exposure and

contamination.

1. Preparation and Planning:

Review all available safety information and establish a designated work area within a

certified chemical fume hood for handling GID4-IN-1.[1]

Ensure all necessary PPE is available and in good condition.

Prepare and label all necessary equipment and solutions in advance.

2. Compound Handling (Weighing and Reconstitution):

All handling of solid GID4-IN-1 must be performed within a chemical fume hood to prevent

inhalation of airborne particles.[1]

To reconstitute, slowly add the solvent to the vial containing the compound to avoid

splashing.

Ensure the vial is securely capped before mixing.

3. Experimental Procedures:

Conduct all experimental work involving GID4-IN-1, including cell culture additions and

animal dosing, within a biological safety cabinet or chemical fume hood.[1]

Use disposable plasticware whenever possible to minimize cross-contamination and

exposure risks during cleaning.

After handling, decontaminate all work surfaces with an appropriate cleaning agent.
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Proper disposal of GID4-IN-1 and associated waste is essential to prevent environmental

contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with GID4-IN-1, such as

gloves, pipette tips, and empty vials, should be collected in a dedicated, clearly labeled

hazardous waste container.[1]

Liquid Waste: All solutions containing GID4-IN-1 should be collected in a clearly labeled

hazardous waste container for chemical waste. Do not dispose of down the drain.

Decontamination: All non-disposable equipment should be decontaminated using a validated

procedure.

GID4-Mediated Protein Degradation Pathway
The following diagram illustrates the role of GID4 in the targeted protein degradation pathway

and the inhibitory action of GID4-IN-1. GID4 is a substrate-recognition subunit of the CTLH E3

ubiquitin-protein ligase complex.[2] This complex is involved in various biological processes,

including the regulation of cell cycle progression and glucose metabolism.[3]
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GID4-Mediated Protein Degradation and Inhibition
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Caption: GID4-IN-1 inhibits the GID4 substrate receptor, preventing protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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